Cas no 141994-93-6 (Pyrazine, 2,5-dimethyl-3-(1H-pyrrol-2-yl)- (9CI))

• Product Name: Pyrazine, 2,5-dimethyl-3-(1H-pyrrol-2-yl)- (9CI)
• CAS No: 141994-93-6
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 903371
• PubChem ID: 45099602
• Update Time: 2025-04-19

Pyrazine, 2,5-dimethyl-3-(1H-pyrrol-2-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2,5-dimethyl-3-(1H-pyrrol-2-yl)- (9CI)
• 2,5-DIMETHYL-3-(1H-PYRROL-2-YL)PYRAZINE
• DTXSID80667993
• 141994-93-6
• DB-289031
• Pyrazine, 2,5-dimethyl-3-(1H-pyrrol-2-yl)-

• Inchi： 1S/C10H11N3/c1-7-6-12-8(2)10(13-7)9-4-3-5-11-9/h3-6,11H,1-2H3
• InChI Key： SSYZPKINZCEQMB-UHFFFAOYSA-N
• SMILES： N1C=CC=C1C1C(C)=NC=C(C)N=1

Computed Properties

• Exact Mass: 173.09543
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57